Cas no 2536-05-2 (1,1'-Methylenebis2-isocyanatobenzene)

1,1'-Methylenebis(2-isocyanatobenzene) is a diisocyanate compound characterized by its aromatic structure and reactivity toward polyols in polyurethane synthesis. Its molecular structure, featuring two isocyanate functional groups linked by a methylene bridge, enables efficient crosslinking, contributing to enhanced mechanical and thermal stability in polymer matrices. This compound is particularly valued for its role in producing high-performance polyurethane coatings, adhesives, and elastomers, where durability and chemical resistance are critical. Its controlled reactivity allows for tailored curing processes, making it suitable for industrial applications requiring precise formulation control. Proper handling is essential due to its sensitivity to moisture and potential health hazards.
1,1'-Methylenebis2-isocyanatobenzene structure
2536-05-2 structure
Product Name:1,1'-Methylenebis2-isocyanatobenzene
CAS No:2536-05-2
MF:C15H10N2O2
MW:250.252103328705
MDL:MFCD25292947
CID:272647
PubChem ID:62450
Update Time:2025-05-21

1,1'-Methylenebis2-isocyanatobenzene Chemical and Physical Properties

Names and Identifiers

    • Benzene,1,1'-methylenebis[2-isocyanato-
    • Benzene, 1,1'-methylenebis(2-isocyanato-; 1,1'-Methylenebis(2-isocyanatobenzene); Diphenylmethane-2,2'-diisocyanate; 2,2'-Methylenediphenyl diisocyanate; 1,1'-methanediylbis(2-isocyanatobenzene)
    • 2,2'-Methylenediphenyl diisocyanate
    • AS00FWT3DM
    • Diphenylmethane-2,2'-diisocyanate
    • Benzene, 1,1'-methylenebis[2-isocyanato-
    • 1-isocyanato-2-[(2-isocyanatophenyl)methyl]benzene
    • Benzene, 1,1'-methylenebis(2-isocyanato-
    • Bisphenol F diisocyanate
    • Methylene diphenyldiisocyanate
    • methylene-bis-phenylisocyanate
    • Methylene-diphenyl diisocyanate
    • JIABEENURMZTTI-UHFFFAOYSA-N
    • 2,2'-methylenedi(phenyl isocyanate)
    • 1,1'-Methylenebis(2-isocyanatobenzene)
    • 2,2'-diisocyanatodiphenylmethane
    • Q27274092
    • UNII-AS00FWT3DM
    • 1-isocyanato-2-((2-isocyanatophenyl)methyl)benzene
    • AKOS028110966
    • EINECS 219-799-4
    • EN300-22130347
    • DTXSID90883107
    • SCHEMBL15544
    • AS-62089
    • DIPHENYLMETHANE 2,2'-DIISOCYANATE
    • ISOCYANIC ACID, METHYLENEDI-O-PHENYLENE ESTER
    • 2536-05-2
    • EC 219-799-4
    • NS00006726
    • bis(2-isocyanatophenyl)methane
    • 1,1'-Methylenebis[2-isocyanatobenzene]
    • 1,1'-Methylenebis2-isocyanatobenzene
    • MDL: MFCD25292947
    • Inchi: 1S/C15H10N2O2/c18-10-16-14-7-3-1-5-12(14)9-13-6-2-4-8-15(13)17-11-19/h1-8H,9H2
    • InChI Key: JIABEENURMZTTI-UHFFFAOYSA-N
    • SMILES: O=C=NC1C=CC=CC=1CC1C=CC=CC=1N=C=O

Computed Properties

  • Exact Mass: 250.0743
  • Monoisotopic Mass: 250.074228
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 348
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 58.9
  • XLogP3: 5.4

Experimental Properties

  • Density: 1.13
  • Boiling Point: 379.3°Cat760mmHg
  • Flash Point: 156.5°C
  • Refractive Index: 1.587
  • PSA: 58.86

1,1'-Methylenebis2-isocyanatobenzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M303260-10mg
1,1'-Methylenebis[2-isocyanatobenzene]
2536-05-2
10mg
165.00 2021-08-03
TRC
M303260-50mg
1,1'-Methylenebis[2-isocyanatobenzene]
2536-05-2
50mg
765.00 2021-08-03
TRC
M303260-100mg
1,1'-Methylenebis[2-isocyanatobenzene]
2536-05-2
100mg
1320.00 2021-08-03
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
M922996-10mg
1,1'-Methylenebis[2-isocyanatobenzene]
2536-05-2 98%
10mg
¥2,310.00 2022-09-01
Cooke Chemical
M4348653-10mg
1,1''-Methylenebis[2-isocyanatobenzene]
2536-05-2 98%
10mg
RMB 1848.00 2025-02-21
Enamine
EN300-22130347-0.05g
1-isocyanato-2-[(2-isocyanatophenyl)methyl]benzene
2536-05-2 95%
0.05g
$319.0 2023-09-16
Enamine
EN300-22130347-0.1g
1-isocyanato-2-[(2-isocyanatophenyl)methyl]benzene
2536-05-2 95%
0.1g
$476.0 2023-09-16
Enamine
EN300-22130347-0.25g
1-isocyanato-2-[(2-isocyanatophenyl)methyl]benzene
2536-05-2 95%
0.25g
$679.0 2023-09-16
Enamine
EN300-22130347-0.5g
1-isocyanato-2-[(2-isocyanatophenyl)methyl]benzene
2536-05-2 95%
0.5g
$1069.0 2023-09-16
Enamine
EN300-22130347-1.0g
1-isocyanato-2-[(2-isocyanatophenyl)methyl]benzene
2536-05-2 95%
1g
$1371.0 2023-06-02

1,1'-Methylenebis2-isocyanatobenzene Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:2536-05-2)2,2'-methylenediphenyl diisocyanate
Order Number:LE15941
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:13
Price ($):discuss personally
Email:18501500038@163.com

1,1'-Methylenebis2-isocyanatobenzene Related Literature

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:2536-05-2)2,2'-methylenediphenyl diisocyanate
LE15941
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email